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Compound of Interest

Compound Name: 6-Azido-9H-purine

Cat. No.: B15488090

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Azido-9H-purine is a purine analogue that has been a subject of interest in medicinal
chemistry due to its potential as a precursor for various biologically active compounds. Its
discovery and early investigation laid the groundwork for the synthesis of numerous derivatives,
including nucleosides with antiviral and antitumor properties. This technical guide provides an
in-depth overview of the early studies on 6-Azido-9H-purine, focusing on its synthesis,
characterization, and initial biological evaluations.

Synthesis of 6-Azido-9H-purine

The primary and most direct route for the synthesis of 6-Azido-9H-purine involves the
nucleophilic substitution of 6-chloropurine with an azide salt.

Synthetic Pathway
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Solvent (e.g., DMF)
6-Chloropurine Heat
Sodium Azide (NaN3)

6-Azido-9H-purine
(Azide form)

: [Sodium Chloride (NaCI)]
Tetrazolo[5,1-b]purine
(Tetrazole form)

Equilibrium
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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